Cas no 1072206-95-1 (2-Cyano-4-fluorobiphenyl)

• Product Name: 2-Cyano-4-fluorobiphenyl
• CAS No: 1072206-95-1
• MF: C₁₃H₈FN
• MW: 197.207726478577
• CID: 4790856
• Update Time: 2025-10-31

2-Cyano-4-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-cyano-4-fluorobiphenyl
• 5-fluoro-2-phenylbenzonitrile
• 2-Cyano-4-fluorobiphenyl

• Inchi： 1S/C13H8FN/c14-12-6-7-13(11(8-12)9-15)10-4-2-1-3-5-10/h1-8H
• InChI Key： BOQONIFBINKSQD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Additional information on 2-Cyano-4-fluorobiphenyl

2-Cyano-4-fluorobiphenyl

The compound 2-Cyano-4-fluorobiphenyl (CAS No. 1072206-95-1) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a biphenyl system with a cyano group at the 2-position and a fluorine atom at the 4-position. The combination of these functional groups imparts distinctive electronic and structural properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Cyano-4-fluorobiphenyl in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its use as a building block for constructing π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The cyano group, being an electron-withdrawing substituent, significantly influences the electronic properties of the molecule, enhancing its ability to participate in charge transfer processes. This makes 2-Cyano-4-fluorobiphenyl a valuable component in designing materials with tailored electronic characteristics.

In addition to its role in electronics, 2-Cyano-4-fluorobiphenyl has also been investigated for its potential in medicinal chemistry. The biphenyl framework is a common structural motif in drug molecules, and the substitution pattern in this compound provides opportunities for modulating pharmacokinetic properties such as solubility and bioavailability. Recent research has focused on its ability to serve as a scaffold for developing bioactive compounds, particularly those targeting specific protein interactions or enzymatic pathways.

The synthesis of 2-Cyano-4-fluorobiphenyl typically involves multi-step organic reactions, often utilizing coupling reactions such as the Suzuki-Miyaura coupling or other cross-coupling methodologies. These methods allow for precise control over the substitution pattern on the biphenyl ring, ensuring high purity and structural integrity of the final product. The use of modern catalytic systems has further enhanced the efficiency and scalability of these synthetic routes, making 2-Cyano-4-fluorobiphenyl more accessible for large-scale applications.

From an environmental perspective, 2-Cyano-4-fluorobiphenyl has been studied for its biodegradation potential and ecological impact. Research indicates that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in natural environments. However, further studies are required to fully understand its environmental fate and to develop strategies for minimizing any adverse effects.

In conclusion, 2-Cyano-4-fluorobiphenyl (CAS No. 1072206-95-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in advancing materials science and medicinal chemistry. As research continues to uncover new insights into its properties and potential uses, 2-Cyano-4-fluorobiphenyl is poised to play an increasingly important role in shaping future technological innovations.